Cas no 4106-67-6 (Pigment Yellow 5)

• Product Name: Pigment Yellow 5
• CAS No: 4106-67-6
• MF: C₁₆H₁₄N₄O₄
• MW: 326.30676317215
• CID: 44751
• PubChem ID: 77748
• Update Time: 2025-04-18

Pigment Yellow 5 Chemical and Physical Properties

Names and Identifiers

• Pigment Yellow 5
• 2-[(2-Nitrophenyl)azo]-3-oxo-N-phenyl-butanamide
• 2-[(o-Nitrophenyl)azo]acetoacetanilide
• C.I. 11660
• 2-[(2-nitrophenyl)diazenyl]-3-oxo-N-phenylbutanamide
• 2-[(2-NITROPHENYL)AZO]-3-OXO-N-PHENYLBUTANAMIDE
• 2-[(e)-(2-nitrophenyl)diazenyl]-3-oxo-n-phenylbutanamide
• Butanamide,2-((2-nitrophenyl)azo)-3-oxo-N-phenyl
• EINECS 223-884-1
• O868
• Butanamide, 2-(2-(2-nitrophenyl)diazenyl)-3-oxo-N-phenyl-
• 2-((o-Nitrophenyl)azo)acetoacetanilide
• NS00048152
• DTXSID90884033
• Butanamide, 2-((2-nitrophenyl)azo)-3-oxo-N-phenyl-
• Butanamide, 2-[(2-nitrophenyl)azo]-3-oxo-N-phenyl-
• Butanamide, 2-[2-(2-nitrophenyl)diazenyl]-3-oxo-N-phenyl-
• SCHEMBL11154559
• 4106-67-6

• Inchi： 1S/C16H14N4O4/c1-11(21)15(16(22)17-12-7-3-2-4-8-12)19-18-13-9-5-6-10-14(13)20(23)24/h2-10,15H,1H3,(H,17,22)/b19-18+
• InChI Key： FCUWHABSNJYYDW-VHEBQXMUSA-N
• SMILES： O=C(C(C(C)=O)/N=N/C1C=CC=CC=1[N+](=O)[O-])NC1C=CC=CC=1

Computed Properties

• Exact Mass: 326.10200
• Monoisotopic Mass: 326.102
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 497
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 12
• XLogP3: 3.4
• Topological Polar Surface Area: 117A^2

Experimental Properties

• Color/Form: Yellow loose powder with green light, bright color
• Density: 1.32
• Melting Point: 225 ºC
• Boiling Point: 525.3°C at 760 mmHg
• Flash Point: 271.5°C
• Refractive Index: 1.628
• PSA: 116.71000
• LogP: 3.87100
• Solubility: It is unstable in heat. It can be dissolved in ethanol, acetone, benzene and other solvents to obtain homogeneous and heterogeneous crystals. It is light yellow in concentrated sulfuric acid, light yellow precipitate after dilution, and dark yellow in 10% hot sodium hydroxide solution. Some foreign products are mixtures